An In-depth Technical Guide to 2-Bromo-3-methoxy-1,1,1-trifluoropropane: A Versatile Fluorinated Building Block
An In-depth Technical Guide to 2-Bromo-3-methoxy-1,1,1-trifluoropropane: A Versatile Fluorinated Building Block
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Value of Fluorinated Scaffolds
In the landscape of modern medicinal chemistry, the incorporation of fluorine-containing moieties is a cornerstone strategy for optimizing drug candidates. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and modulated pKa, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile[1][2]. 2-Bromo-3-methoxy-1,1,1-trifluoropropane emerges as a valuable, albeit sparsely documented, building block that offers a unique combination of functionalities: a reactive bromine handle for synthetic elaboration and a trifluoromethyl-methoxy propyl scaffold to introduce desirable properties into target molecules.
This guide provides a comprehensive analysis of 2-Bromo-3-methoxy-1,1,1-trifluoropropane (CAS No. 883498-92-8), moving beyond simple catalog data to offer insights into its synthesis, predicted spectral characteristics, and likely chemical reactivity. By grounding our analysis in established principles of physical organic chemistry and drawing parallels with well-characterized analogs, we present a robust profile for researchers seeking to leverage this compound in their synthetic and drug discovery programs.
Core Physicochemical Properties
The fundamental properties of 2-Bromo-3-methoxy-1,1,1-trifluoropropane are summarized below. It is critical to note that some physical data, particularly the melting and flash points, are derived from supplier catalogs and may warrant independent verification, as they appear unusually high for a molecule of this size and structure[3][4]. The listed melting point is more plausibly a boiling point.
| Property | Value | Source |
| CAS Number | 883498-92-8 | [3][5] |
| Molecular Formula | C₄H₆BrF₃O | [3][5] |
| Molecular Weight | 206.99 g/mol | [5] |
| SMILES | COCC(C(F)(F)F)Br | [5] |
| Density | 1.45 g/cm³ | [3] |
| Reported Melting Point | 121-126 °C (Suspected Boiling Point) | [3][4] |
| Reported Flash Point | 216.9 °C | [3][4] |
| Hazard Classification | Irritant | [3] |
Synthesis and Spectroscopic Characterization
Proposed Synthetic Pathway
A logical approach involves the anti-Markovnikov addition of a bromine radical to 3-methoxy-1,1,1-trifluoropropene. This precursor could potentially be synthesized from the reaction of 3,3,3-trifluoropropene with methanol under basic conditions. The subsequent radical bromination, initiated by light (hν) or a radical initiator like AIBN, would yield the desired secondary bromide.
Caption: Proposed two-step synthesis of the target compound.
Protocol for Proposed Radical Bromination
Objective: To synthesize 2-Bromo-3-methoxy-1,1,1-trifluoropropane from 3-methoxy-1,1,1-trifluoropropene.
Materials:
-
3-methoxy-1,1,1-trifluoropropene
-
N-Bromosuccinimide (NBS) or Hydrogen Bromide (HBr) gas
-
Azobisisobutyronitrile (AIBN) or a UV photoreactor
-
Anhydrous Carbon Tetrachloride (CCl₄) or other suitable solvent
-
Nitrogen or Argon gas supply
-
Round-bottom flask with reflux condenser
-
Stirring plate and magnetic stir bar
Procedure:
-
In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 3-methoxy-1,1,1-trifluoropropene (1.0 eq) in anhydrous CCl₄.
-
Add N-Bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.05 eq).
-
Heat the mixture to reflux (approx. 77°C for CCl₄) and stir vigorously for 4-6 hours. Alternatively, if using HBr and a photoreactor, bubble HBr gas through the solution while irradiating with UV light at room temperature.
-
Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature.
-
If NBS was used, filter off the succinimide byproduct.
-
Wash the organic solution with aqueous sodium thiosulfate to remove any remaining bromine, followed by a brine wash.
-
Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo.
-
Purify the crude product by fractional distillation under reduced pressure to yield pure 2-Bromo-3-methoxy-1,1,1-trifluoropropane.
Trustworthiness: This protocol is based on standard, well-established radical bromination methodologies for alkenes. The use of an inert atmosphere and anhydrous conditions is crucial to prevent side reactions. Reaction monitoring is essential to determine the point of completion and avoid over-bromination or degradation.
Predicted Spectroscopic Data
For unambiguous identification, the following spectral characteristics are predicted:
-
¹H NMR: The proton NMR spectrum is expected to show three distinct signals.
-
A singlet around 3.4 ppm for the methoxy (-OCH₃) protons.
-
A multiplet for the diastereotopic methylene protons (-CH₂-) adjacent to the ether oxygen.
-
A multiplet for the single proton on the carbon bearing the bromine atom (-CHBr-). The strong electron-withdrawing effect of the adjacent CF₃ group will shift this proton significantly downfield.
-
-
¹³C NMR: The carbon spectrum should display four signals corresponding to the four unique carbon environments. The carbon attached to the three fluorine atoms will appear as a quartet due to C-F coupling.
-
¹⁹F NMR: A singlet is expected, as all three fluorine atoms are chemically equivalent.
-
IR Spectroscopy: Key absorption bands would include C-H stretching (2950-2850 cm⁻¹), strong C-F stretching (1350-1100 cm⁻¹), C-O (ether) stretching (1150-1085 cm⁻¹), and C-Br stretching (690-515 cm⁻¹).
-
Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for a molecule containing one bromine atom (M⁺ and M⁺+2 peaks of nearly equal intensity). Key fragmentation would likely involve the loss of Br•, OCH₃•, and CH₂OCH₃• radicals.
Inferred Chemical Reactivity and Mechanistic Pathways
The reactivity of 2-Bromo-3-methoxy-1,1,1-trifluoropropane is dictated by the interplay of its functional groups. The secondary bromide is a versatile leaving group, susceptible to both nucleophilic substitution and elimination reactions.
The powerful electron-withdrawing trifluoromethyl (-CF₃) group on the adjacent carbon will significantly influence the reaction mechanism. It destabilizes the formation of a carbocation at the C2 position, thereby disfavoring Sₙ1 and E1 pathways. Consequently, reactions are more likely to proceed through bimolecular pathways (Sₙ2, E2).
Caption: Competing Sₙ2 and E2 reaction pathways.
-
Nucleophilic Substitution (Sₙ2): With strong, sterically unhindered nucleophiles (e.g., azide, cyanide), the compound is expected to undergo Sₙ2 displacement of the bromide. This provides a direct method to introduce new functional groups at the C2 position, creating a chiral center.
-
Elimination (E2): In the presence of strong, sterically hindered bases (e.g., potassium tert-butoxide), an E2 elimination reaction is likely to be the major pathway, leading to the formation of a trifluoromethyl-substituted methoxy propene.
Applications in Drug Development
The true value of 2-Bromo-3-methoxy-1,1,1-trifluoropropane lies in its potential as a trifluoromethylated building block. The bromine atom acts as a synthetic handle, allowing for its conjugation to more complex molecular scaffolds.
Strategic Advantages:
-
Metabolic Blocking: The trifluoromethyl group is resistant to oxidative metabolism by cytochrome P450 enzymes. Introducing this moiety can block metabolic pathways at or near the site of introduction, thereby increasing the drug's half-life.
-
Lipophilicity Modulation: The CF₃ group significantly increases lipophilicity, which can enhance a molecule's ability to cross cellular membranes and the blood-brain barrier.
-
Conformational Control: The steric bulk and electronic nature of the trifluoromethyl group can lock a molecule into a specific conformation that is favorable for binding to a biological target.
-
Binding Affinity: The fluorine atoms can participate in favorable non-covalent interactions (e.g., dipole-dipole, halogen bonds) with protein active sites, potentially increasing binding affinity and potency.
This building block could be particularly useful in the synthesis of novel protease inhibitors, kinase inhibitors, and central nervous system (CNS) active agents, where fine-tuning of metabolic stability and membrane permeability is critical for efficacy.
Safety and Handling
While specific toxicological data is unavailable, the compound is listed as an irritant[3]. Based on the known hazards of analogous organobromine and organofluorine compounds, prudent laboratory practices are essential. The related compound, 2-bromo-3,3,3-trifluoropropene, is classified as a skin, eye, and respiratory irritant, and is suspected of causing genetic defects and reproductive harm[6][7].
Recommended Precautions:
-
Engineering Controls: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors.
-
Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.
-
Handling: Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.
-
Disposal: Dispose of waste in accordance with local, state, and federal regulations for halogenated organic compounds.
References
-
ResearchGate. (2025). The role of fluorine in medicinal chemistry. Retrieved from [Link]
-
ChemRxiv. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. Retrieved from [Link]
-
European Chemicals Agency (ECHA). (n.d.). 2-bromo-3,3,3-trifluoroprop-1-ene - Substance Information. Retrieved from [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. chemrxiv.org [chemrxiv.org]
- 3. CN102964207A - Preparation method of 2-bromo-3,3,3-trifluoropropene - Google Patents [patents.google.com]
- 4. matrixscientific.com [matrixscientific.com]
- 5. 883498-92-8|2-BRomo-3-methoxy-1,1,1-trifluoropropane|BLD Pharm [bldpharm.com]
- 6. synquestlabs.com [synquestlabs.com]
- 7. Substance Information - ECHA [echa.europa.eu]
